Cas no 2229646-67-5 (3-(4-bromo-3-methoxyphenyl)prop-2-enal)

• Product Name: 3-(4-bromo-3-methoxyphenyl)prop-2-enal
• CAS No: 2229646-67-5
• MF: C₁₀H₉BrO₂
• MW: 241.081262350082
• CID: 5837269
• PubChem ID: 132545426
• Update Time: 2025-11-01

3-(4-bromo-3-methoxyphenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-3-methoxyphenyl)prop-2-enal
• EN300-1922620
• 2229646-67-5

• Inchi： 1S/C10H9BrO2/c1-13-10-7-8(3-2-6-12)4-5-9(10)11/h2-7H,1H3/b3-2+
• InChI Key： WYZMSQFYSVHRKI-NSCUHMNNSA-N
• SMILES： BrC1C=CC(/C=C/C=O)=CC=1OC

Computed Properties

• Exact Mass: 239.97859g/mol
• Monoisotopic Mass: 239.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-(4-bromo-3-methoxyphenyl)prop-2-enal

Introduction to 3-(4-bromo-3-methoxyphenyl)prop-2-enal (CAS No: 2229646-67-5)

3-(4-bromo-3-methoxyphenyl)prop-2-enal, identified by the Chemical Abstracts Service Number (CAS No) 2229646-67-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This aldehyde derivative features a conjugated system with a phenyl ring substituted at the 4-position with a bromine atom and at the 3-position with a methoxy group, coupled with an α,β-unsaturated aldehyde functionality. Such structural motifs are frequently explored for their potential biological activity and synthetic utility.

The compound’s molecular structure, characterized by its aromaticity and electrophilic aldehyde center, makes it a versatile intermediate in the synthesis of more complex molecules. The presence of both bromine and methoxy substituents on the phenyl ring introduces unique electronic and steric properties, which can be exploited in various chemical transformations. These include cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl frameworks prevalent in many pharmacologically active agents.

In recent years, the interest in 3-(4-bromo-3-methoxyphenyl)prop-2-enal has been driven by its applications in medicinal chemistry. The aldehyde group serves as a reactive handle for forming new carbon-carbon bonds, while the aromatic ring provides a scaffold for modulating biological activity. Researchers have leveraged this compound to develop novel analogs with potential therapeutic effects. For instance, derivatives of this structure have been investigated for their interactions with biological targets such as enzymes and receptors, underscoring its significance in drug discovery efforts.

One of the most compelling aspects of 3-(4-bromo-3-methoxyphenyl)prop-2-enal is its role as a building block in the synthesis of heterocyclic compounds. Heterocycles are ubiquitous in pharmaceuticals due to their diverse biological properties. By incorporating this aldehyde into cyclic frameworks, chemists can generate complex molecules with enhanced binding affinity and selectivity. The bromine substituent, in particular, facilitates halogen-metal exchange reactions, enabling further functionalization through organometallic chemistry.

The compound’s reactivity also makes it valuable in the development of probes and tools for biochemical studies. Aldehydes are well-known for their ability to participate in condensation reactions with nucleophiles, yielding Schiff bases and other functional derivatives. These derivatives can be used to probe protein-ligand interactions or to label biomolecules for analytical purposes. The specific substitution pattern on the phenyl ring of 3-(4-bromo-3-methoxyphenyl)prop-2-enal allows for fine-tuning of these interactions, making it a valuable asset in biochemical research.

From a synthetic chemistry perspective, 3-(4-bromo-3-methoxyphenyl)prop-2-enal exemplifies the importance of functional group interplay in designing efficient synthetic routes. The conjugation between the aldehyde and aromatic system can influence reaction outcomes, often directing pathways toward desired products. Advances in catalytic methods have further expanded the utility of this compound, enabling more streamlined access to complex derivatives through transition-metal-catalyzed processes.

Recent studies have highlighted the compound’s potential in developing small-molecule inhibitors targeting inflammatory pathways. The structural features of 3-(4-bromo-3-methoxyphenyl)prop-2-enal align well with known pharmacophores that interact with enzymes such as cyclooxygenases or lipoxygenases. By modifying its core scaffold or appending additional functional groups, researchers aim to enhance potency and reduce off-target effects. Such efforts are critical in addressing unmet medical needs where precise molecular interactions are key.

The synthesis of 3-(4-bromo-3-methoxyphenyl)prop-2-enal itself is an intriguing challenge that showcases modern synthetic methodologies. While classical approaches involving formylation or bromination strategies have been explored, contemporary methods such as directed ortho-metalation followed by quenching with electrophiles offer more efficient routes. These advances not only improve yield but also reduce reliance on hazardous reagents, aligning with green chemistry principles.

In conclusion, 3-(4-bromo-3-methoxyphenyl)prop-2-enal (CAS No: 2229646-67-5) represents a fascinating intersection of structural complexity and synthetic utility. Its applications span from pharmaceutical development to biochemical research, underscoring its importance as a chemical entity. As research continues to uncover new methodologies and applications, this compound is poised to remain a cornerstone in organic synthesis and drug discovery endeavors.